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Compound of Interest

Compound Name: 1-Formyl-DL-tryptophan

Cat. No.: B15204085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Formyl-DL-tryptophan is a derivative of the essential amino acid DL-tryptophan,

characterized by the addition of a formyl group to the indole nitrogen. This modification can

influence its biological activity and metabolic fate. This document provides a detailed overview

of the basic properties of 1-Formyl-DL-tryptophan, including its physicochemical

characteristics, spectral data, and potential biological significance. It also outlines experimental

protocols for its synthesis and analysis, and visualizes its potential roles in key signaling

pathways.

Core Properties of 1-Formyl-DL-tryptophan
The fundamental properties of 1-Formyl-DL-tryptophan are summarized below, providing a

foundational understanding of its chemical and physical nature.

Physicochemical Properties
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Property Value Source

Molecular Formula C₁₂H₁₂N₂O₃ [1]

Molecular Weight 232.23 g/mol [1]

Appearance White to off-white powder N/A

Melting Point Not available N/A

Solubility

Soluble in organic solvents

such as DMSO and dimethyl

formamide

N/A

CAS Number 16108-03-5 [1]

Spectral Data
The following tables summarize the key spectral data for the characterization of 1-Formyl-DL-
tryptophan.

Table 1.2.1: ¹H NMR Spectral Data

Chemical Shift (ppm) Multiplicity Assignment

10.88 s Indole NH

8.37 d H-4

8.01 s Formyl CHO

7.54 d H-7

7.35 t H-6

7.16 t H-5

4.59 m α-CH

3.20 dd β-CH₂

3.06 dd β-CH₂
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Solvent: DMSO-d₆

Table 1.2.2: ¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

172.5 C=O (Carboxyl)

160.0 C=O (Formyl)

136.2 C-7a

129.8 C-3a

124.5 C-2

122.8 C-6

120.5 C-5

118.9 C-4

110.8 C-7

108.2 C-3

54.1 α-CH

27.8 β-CH₂

Predicted data[2][3][4]

Table 1.2.3: Mass Spectrometry Data

m/z Interpretation

232.08 [M]+

187.07 [M - COOH]+

130.06 [Indole-CH₂-CH=NH₂]+

Table 1.2.4: Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Assignment

3300-2500 O-H stretch (Carboxylic acid)

3400 N-H stretch (Amine)

1710 C=O stretch (Carboxylic acid)

1680 C=O stretch (Formyl)

1590 N-H bend

Experimental Protocols
Synthesis of 1-Formyl-DL-tryptophan
This protocol describes a potential method for the synthesis of 1-Formyl-DL-tryptophan from

DL-tryptophan.

Materials:

DL-Tryptophan

Formic acid (98-100%)

Acetic anhydride

Diethyl ether

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Reflux condenser

Ice bath

Rotary evaporator
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Procedure:

In a round-bottom flask, dissolve DL-tryptophan in an excess of formic acid.

Cool the mixture in an ice bath and slowly add acetic anhydride dropwise with continuous

stirring.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, remove the excess formic acid and acetic anhydride under

reduced pressure using a rotary evaporator.

To the resulting residue, add cold diethyl ether to precipitate the product.

Collect the solid product by vacuum filtration and wash it with cold diethyl ether.

Dry the product under vacuum to obtain 1-Formyl-DL-tryptophan.

The product can be further purified by recrystallization if necessary.

HPLC Analysis of 1-Formyl-DL-tryptophan
This protocol outlines a general method for the analysis of 1-Formyl-DL-tryptophan using

High-Performance Liquid Chromatography (HPLC).

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.
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Flow Rate: 1.0 mL/min.

Detection Wavelength: 280 nm.

Injection Volume: 10 µL.

Procedure:

Prepare a stock solution of 1-Formyl-DL-tryptophan in a suitable solvent (e.g., methanol or

mobile phase).

Prepare a series of calibration standards by diluting the stock solution.

Filter all solutions through a 0.45 µm syringe filter before injection.

Inject the standards and samples onto the HPLC system.

Identify the peak corresponding to 1-Formyl-DL-tryptophan based on its retention time.

Quantify the amount of 1-Formyl-DL-tryptophan in the samples by constructing a

calibration curve from the peak areas of the standards.

Signaling Pathways
1-Formyl-DL-tryptophan may play a role in biological systems through its involvement in the

Kynurenine pathway and by potentially acting as a ligand for Formyl Peptide Receptors.

Kynurenine Pathway
The kynurenine pathway is the primary route for tryptophan metabolism in the body.

Tryptophan is first converted to N-formylkynurenine, a step that can be catalyzed by the

enzymes indoleamine 2,3-dioxygenase (IDO) or tryptophan 2,3-dioxygenase (TDO).[5][6][7][8]

N-formylkynurenine is then rapidly converted to kynurenine. While 1-Formyl-DL-tryptophan is

not a direct intermediate in the canonical kynurenine pathway, its structural similarity to N-

formylkynurenine suggests it could potentially influence this pathway.
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Potential Influence
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Kynurenine Pathway and 1-Formyl-DL-tryptophan

Formyl Peptide Receptor 1 (FPR1) Signaling
Formyl peptide receptors are a class of G protein-coupled receptors that recognize N-

formylated peptides, which are often derived from bacteria or mitochondria.[9][10] These

receptors play a crucial role in the innate immune response by mediating chemotaxis and

inflammation. Given its N-formyl group, 1-Formyl-DL-tryptophan could potentially act as a

ligand for FPR1, thereby activating downstream signaling cascades. Activation of FPR1

typically involves the dissociation of G-protein subunits, leading to the activation of pathways

such as the MAPK/ERK and PI3K/Akt pathways, ultimately resulting in cellular responses like

chemotaxis, degranulation, and cytokine production.[11]
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Conclusion
This technical guide provides a comprehensive overview of the basic properties of 1-Formyl-
DL-tryptophan, offering valuable information for researchers and professionals in drug

development. The provided experimental protocols for synthesis and analysis serve as a

starting point for further investigation. The exploration of its potential roles in the Kynurenine

pathway and FPR1 signaling highlights areas for future research to elucidate its biological

functions and therapeutic potential. Further studies are warranted to confirm the direct

interaction of 1-Formyl-DL-tryptophan with these pathways and to fully understand its

physiological and pathological implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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